Cas no 2274629-49-9 (Methanesulfonic acid, 1,1,1-trifluoro-, 5-oxazolylmethyl ester)

• Product Name: Methanesulfonic acid, 1,1,1-trifluoro-, 5-oxazolylmethyl ester
• CAS No: 2274629-49-9
• MF: C₅H₄F₃NO₄S
• MW: 231.149770736694
• CID: 5223452
• Update Time: 2026-03-07

Methanesulfonic acid, 1,1,1-trifluoro-, 5-oxazolylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, 1,1,1-trifluoro-, 5-oxazolylmethyl ester

• Inchi： 1S/C5H4F3NO4S/c6-5(7,8)14(10,11)13-2-4-1-9-3-12-4/h1,3H,2H2
• InChI Key： HCUJAEQSOPQRRS-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OCC1OC=NC=1)(=O)=O

Additional information on Methanesulfonic acid, 1,1,1-trifluoro-, 5-oxazolylmethyl ester

Methanesulfonic acid, 1,1,1-trifluoro-, 5-oxazolylmethyl ester (CAS No. 2274629-49-9): A Comprehensive Overview

Methanesulfonic acid, 1,1,1-trifluoro-, 5-oxazolylmethyl ester (CAS No. 2274629-49-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as TFMOE, is characterized by its unique chemical structure and potential applications in various therapeutic areas. The compound's structure features a trifluoromethanesulfonic acid moiety and an oxazolylmethyl ester group, which contribute to its distinct chemical and biological properties.

The chemical formula of Methanesulfonic acid, 1,1,1-trifluoro-, 5-oxazolylmethyl ester is C₆H₅F₃N₂O₄S. The presence of the trifluoromethyl group imparts significant stability and lipophilicity to the molecule, making it an attractive candidate for drug development. The oxazolylmethyl ester group further enhances the compound's reactivity and solubility, which are crucial factors in its pharmacological behavior.

Recent studies have explored the potential of Methanesulfonic acid, 1,1,1-trifluoro-, 5-oxazolylmethyl ester in various therapeutic applications. One notable area of research is its use as a prodrug for targeted drug delivery. The oxazolylmethyl ester group can be designed to release the active drug upon specific enzymatic cleavage in target tissues, thereby improving the drug's efficacy and reducing side effects. This approach has shown promise in the treatment of cancer and other diseases where targeted therapy is essential.

In addition to its prodrug potential, Methanesulfonic acid, 1,1,1-trifluoro-, 5-oxazolylmethyl ester has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that the compound exhibits potent anti-inflammatory effects by inhibiting key inflammatory mediators such as cytokines and chemokines. These findings suggest that TFMOE could be a valuable candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of Methanesulfonic acid, 1,1,1-trifluoro-, 5-oxazolylmethyl ester has also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for efficient absorption through biological membranes, while its stability in plasma ensures prolonged circulation time. These characteristics make it suitable for both oral and parenteral administration.

Toxicity studies have shown that Methanesulfonic acid, 1,1,1-trifluoro-, 5-oxazolylmethyl ester exhibits low toxicity at therapeutic doses. In vitro and in vivo experiments have demonstrated that the compound is well-tolerated by cells and animals, with no significant adverse effects observed at relevant concentrations. This favorable safety profile further supports its potential as a therapeutic agent.

The synthetic route for producing Methanesulfonic acid, 1,1,1-trifluoro-, 5-oxazolylmethyl ester has been optimized to ensure high yield and purity. The synthesis involves several steps, including the formation of the trifluoromethanesulfonic acid moiety and the coupling with the oxazolylmethyl alcohol. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency and reduce environmental impact.

In conclusion, Methanesulfonic acid, 1,1,1-trifluoro-, 5-oxazolylmethyl ester (CAS No. 2274629-49-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, contributing to advancements in drug discovery and development.